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Compound of Interest

Compound Name: Chlomethoxyfen-d3

Cat. No.: B12398422

Technical Overview of Chlomethoxyfen-d3

For Researchers, Scientists, and Drug Development Professionals

This document provides core technical data for Chlomethoxyfen-d3, a deuterated analog of
the herbicide Chlomethoxyfen. Due to its nature as a labeled internal standard, this guide
focuses on its chemical properties and its application in analytical methodologies rather than
biological signaling pathways or extensive experimental protocols. Chlomethoxyfen itself is a
largely obsolete herbicide.

Quantitative Data Summary

The key identifiers and molecular properties of Chlomethoxyfen-d3 are summarized below.
For reference, the CAS number of the unlabeled parent compound, Chlomethoxyfen, is
provided.
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Parameter Value Source
Compound Name Chlomethoxyfen-d3 N/A
Molecular Formula C13HeD3CI2NOa4 [11[2][3]
Molecular Weight 317.14 g/mol [11[2]

4-(2,4-dichlorophenoxy)-1-
IUPAC Name nitro-2-
(trideuteriomethoxy)benzene

CAS Number (unlabeled) 32861-85-1

Application in Experimental Protocols

Chlomethoxyfen-d3 is primarily utilized as an internal standard in analytical chemistry,
particularly in methods involving mass spectrometry for the quantification of Chlomethoxyfen.
As a stable isotope-labeled compound, it is chemically identical to the unlabeled analyte but
has a different mass, allowing for precise quantification by correcting for matrix effects and
variations during sample preparation and analysis.

A typical experimental workflow involving the use of Chlomethoxyfen-d3 as an internal
standard is outlined in the diagram below. Detailed experimental protocols would be specific to
the analytical method being developed (e.g., LC-MS/MS or GC-MS) and the matrix being
analyzed (e.g., soil, water, biological tissues).
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Caption: Workflow for quantification using a labeled internal standard.
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Signaling Pathways

As Chlomethoxyfen-d3 is a stable isotope-labeled analytical standard, it is not used in studies
of biological signaling pathways. Its purpose is for accurate measurement rather than
investigating biological or pharmacological effects. The parent compound, Chlomethoxyfen,
was developed as a herbicide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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